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Compound of Interest

Compound Name: 2,4-Di-tert-butylphenol-d21

Cat. No.: B13436518

Essential Safety and Handling Guide for 2,4-Di-
tert-butylphenol-d21

This guide provides immediate, essential safety and logistical information for handling 2,4-Di-
tert-butylphenol-d21 in a laboratory setting. The following procedures are designed to ensure
the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:
e Name: 2,4-Di-tert-butylphenol-d21
e CAS Number: 1413431-13-9 (for the deuterated form)

e Unlabelled CAS Number: 96-76-4[1][2][3][4][5]

Hazard Identification and Personal Protective
Equipment (PPE)

2,4-Di-tert-butylphenol is classified as a hazardous substance. It is crucial to use appropriate
personal protective equipment to minimize exposure and ensure safety.

Hazard Summary:

e Causes skin irritation.[1][2][3]
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Harmful if swallowed.[2][5]

Causes serious eye irritation.[1][2][5]

May cause respiratory irritation.[1][6]

Very toxic to aquatic life with long-lasting effects.[1][2][3][5]

May cause an allergic skin reaction.[2][5]

The following table summarizes the required PPE for handling this compound.

Protection Type

Specific Equipment

Standard

Eye/Face Protection

Chemical safety goggles or

face shield

OSHA 29 CFR 1910.133 or
European Standard EN166[2]

[7]

Hand Protection

Protective gloves

Consult manufacturer for
specific material and
breakthrough time[1][2][5]

Skin and Body Protection

Lab coat, protective clothing to

prevent skin exposure

[None]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator

Required if ventilation is
inadequate or irritation is
experienced[1][2][7]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling Protocol:

» Ventilation: Always handle 2,4-Di-tert-butylphenol-d21 in a well-ventilated area, preferably

within a chemical fume hood.[1][6]
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e Avoid Contact: Minimize dust generation and accumulation.[6] Avoid contact with skin, eyes,
and clothing.[6]

» Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in the work
area.[2]

o Contaminated Clothing: Remove and wash contaminated clothing before reuse.[1][6][7]
Storage Protocol:

e Store in a cool, dry, and well-ventilated area.[6]

o Keep the container tightly closed.[1][5][6]

o Store away from incompatible substances.[6]

Disposal Plan

Proper disposal of 2,4-Di-tert-butylphenol-d21 and its containers is essential to prevent
environmental contamination.

Disposal Protocol:
 Classification: This substance is considered a hazardous waste.[1][2]

e Environmental Release: Do not allow the chemical to enter drains, surface water, or ground
water.[1][2][3] It is very toxic to aquatic life.[1][2][3][5]

o Container Disposal: Dispose of the contents and container in accordance with all local,
regional, national, and international regulations at an approved waste disposal plant.[1][2][3]

» Spill Cleanup: In case of a spill, sweep up the solid material, place it into a suitable, labeled
container for disposal, and ventilate the area.[6]

Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for safely handling 2,4-Di-
tert-butylphenol-d21 in the laboratory.
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Caption: Workflow for Safe Handling of 2,4-Di-tert-butylphenol-d21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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